Cas no 62440-16-8 (Lithium, [(4-fluorophenyl)ethynyl]-)
62440-16-8 structure
Product Name:Lithium, [(4-fluorophenyl)ethynyl]-
CAS No:62440-16-8
MF:C8H4FLi
MW:126.056765556335
CID:444676
PubChem ID:13263429
Update Time:2025-04-19
Lithium, [(4-fluorophenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Lithium, [(4-fluorophenyl)ethynyl]-
- lithium,1-ethynyl-4-fluorobenzene
- DTXSID30532905
- Lithium 2-(4-fluorophenyl)ethyn-1-ide
- SCHEMBL18244815
- 62440-16-8
-
- Inchi: 1S/C8H4F.Li/c1-2-7-3-5-8(9)6-4-7;/h3-6H;/q-1;+1
- InChI Key: XHFBYHDUVISNAU-UHFFFAOYSA-N
- SMILES: FC1C=CC(C#[C-])=CC=1.[Li+]
Computed Properties
- Exact Mass: 125.04484
- Monoisotopic Mass: 126.04570672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Lithium, [(4-fluorophenyl)ethynyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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